1. Home
  2. Product
  3. 5,6-dimethyl-3-(3-methylphenyl)-2-(propylsulfanyl)thieno[2,3-d]pyrimidin-4(3H)-one
5,6-dimethyl-3-(3-methylphenyl)-2-(propylsulfanyl)thieno[2,3-d]pyrimidin-4(3H)-one 5,6-dimethyl-3-(3-methylphenyl)-2-(propylsulfanyl)thieno[2,3-d]pyrimidin-4(3H)-one
Brand Name: Vulcanchem
CAS No.:
VCID: VC0928291
InChI: InChI=1S/C18H20N2OS2/c1-5-9-22-18-19-16-15(12(3)13(4)23-16)17(21)20(18)14-8-6-7-11(2)10-14/h6-8,10H,5,9H2,1-4H3
SMILES: CCCSC1=NC2=C(C(=C(S2)C)C)C(=O)N1C3=CC=CC(=C3)C
Molecular Formula: C18H20N2OS2
Molecular Weight: 344.5 g/mol

5,6-dimethyl-3-(3-methylphenyl)-2-(propylsulfanyl)thieno[2,3-d]pyrimidin-4(3H)-one

CAS No.:

Cat. No.: VC0928291

Molecular Formula: C18H20N2OS2

Molecular Weight: 344.5 g/mol

* For research use only. Not for human or veterinary use.

5,6-dimethyl-3-(3-methylphenyl)-2-(propylsulfanyl)thieno[2,3-d]pyrimidin-4(3H)-one -

Specification

Molecular Formula C18H20N2OS2
Molecular Weight 344.5 g/mol
IUPAC Name 5,6-dimethyl-3-(3-methylphenyl)-2-propylsulfanylthieno[2,3-d]pyrimidin-4-one
Standard InChI InChI=1S/C18H20N2OS2/c1-5-9-22-18-19-16-15(12(3)13(4)23-16)17(21)20(18)14-8-6-7-11(2)10-14/h6-8,10H,5,9H2,1-4H3
Standard InChI Key IRNFMGWYXGGEQU-UHFFFAOYSA-N
SMILES CCCSC1=NC2=C(C(=C(S2)C)C)C(=O)N1C3=CC=CC(=C3)C
Canonical SMILES CCCSC1=NC2=C(C(=C(S2)C)C)C(=O)N1C3=CC=CC(=C3)C

Mass Molarity Calculator
  • mass of a compound required to prepare a solution of known volume and concentration
  • volume of solution required to dissolve a compound of known mass to a desired concentration
  • concentration of a solution resulting from a known mass of compound in a specific volume
g/mol
g
Molecular Mass Calculator
Related : Promising Compounds and Repurposed Drugs for COVID-19